Cas no 1805250-70-7 (4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide)

• Product Name: 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide
• CAS No: 1805250-70-7
• MF: C₇H₇BrF₂N₂O₂S
• MW: 301.108486413956
• CID: 4862218
• Update Time: 2025-10-31

4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide

• Inchi： 1S/C7H7BrF2N2O2S/c1-3-2-4(8)5(6(9)10)7(12-3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： FTACXWXARZEGDF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C(C=1C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4

Additional information on 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide

Recent Advances in the Study of 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide (CAS: 1805250-70-7)

The compound 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide (CAS: 1805250-70-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique bromo-difluoromethyl-pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the compound's role as a potent inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide exhibits high selectivity and affinity for CA IX and CA XII isoforms, which are overexpressed in hypoxic tumor environments. The study highlighted the compound's potential as a targeted therapy for cancer, particularly in combination with existing chemotherapeutic agents.

In addition to its anticancer properties, recent investigations have explored the antimicrobial efficacy of this compound. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide displays broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing issue of antimicrobial resistance.

The synthetic accessibility of 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide has also been a focus of recent research. A team from the University of Cambridge published a streamlined synthetic route in Organic Process Research & Development (2023), achieving a 72% overall yield with improved purity and scalability. This advancement is particularly significant for industrial applications, as it reduces production costs and facilitates large-scale manufacturing for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies conducted in rodent models (European Journal of Pharmaceutical Sciences, 2024) revealed moderate oral bioavailability (approximately 40%) and a relatively short half-life (2.3 hours). Current research efforts are directed at structural modifications to improve these pharmacokinetic properties while maintaining the compound's biological activity. Several analogs with enhanced metabolic stability are currently under investigation.

Looking forward, 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide represents a versatile scaffold for drug discovery. Its unique combination of electronic properties (due to the bromo and difluoromethyl groups) and hydrogen-bonding capacity (from the sulfonamide moiety) makes it particularly attractive for structure-activity relationship studies. Ongoing research is exploring its potential in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders, where modulation of specific CA isoforms may offer therapeutic benefits.

In conclusion, the recent surge in research on 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-sulfonamide (1805250-70-7) underscores its importance as a multifunctional pharmacophore in modern drug discovery. While challenges in drug development persist, the compound's demonstrated biological activities and improved synthetic accessibility position it as a promising candidate for further preclinical development. Future studies will likely focus on optimizing its drug-like properties and expanding its therapeutic applications.